Cas no 2320665-87-8 (4-(2-aminoethyl)-N-(2,5-difluorophenyl)piperidine-1-carboxamide hydrochloride)

• Product Name: 4-(2-aminoethyl)-N-(2,5-difluorophenyl)piperidine-1-carboxamide hydrochloride
• CAS No: 2320665-87-8
• MF: C₁₄H₂₀ClF₂N₃O
• MW: 319.77790927887
• CID: 5326870
• Update Time: 2025-05-20

4-(2-aminoethyl)-N-(2,5-difluorophenyl)piperidine-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxamide, 4-(2-aminoethyl)-N-(2,5-difluorophenyl)-, hydrochloride (1:1)
• 4-(2-aminoethyl)-N-(2,5-difluorophenyl)piperidine-1-carboxamide hydrochloride

• Inchi： 1S/C14H19F2N3O.ClH/c15-11-1-2-12(16)13(9-11)18-14(20)19-7-4-10(3-6-17)5-8-19;/h1-2,9-10H,3-8,17H2,(H,18,20);1H
• InChI Key： FHNTXRKHWLRMPE-UHFFFAOYSA-N
• SMILES： N(C1C=C(F)C=CC=1F)C(N1CCC(CCN)CC1)=O.Cl

Additional information on 4-(2-aminoethyl)-N-(2,5-difluorophenyl)piperidine-1-carboxamide hydrochloride

Introduction to 4-(2-aminoethyl)-N-(2,5-difluorophenyl)piperidine-1-carboxamide hydrochloride (CAS No. 2320665-87-8)

4-(2-aminoethyl)-N-(2,5-difluorophenyl)piperidine-1-carboxamide hydrochloride (CAS No. 2320665-87-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and features a unique combination of functional groups that contribute to its potential therapeutic applications. In this comprehensive introduction, we will explore the chemical structure, synthesis methods, pharmacological properties, and recent research findings related to this compound.

The chemical structure of 4-(2-aminoethyl)-N-(2,5-difluorophenyl)piperidine-1-carboxamide hydrochloride is characterized by a piperidine ring linked to an aminoethyl group and a 2,5-difluorophenyl moiety. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The piperidine ring provides structural rigidity and conformational stability, while the aminoethyl group offers potential sites for hydrogen bonding and interactions with biological targets. The 2,5-difluorophenyl substituent enhances lipophilicity and can influence the compound's binding affinity to specific receptors.

The synthesis of 4-(2-aminoethyl)-N-(2,5-difluorophenyl)piperidine-1-carboxamide hydrochloride typically involves several steps. One common approach is the reaction of 4-piperidinecarboxylic acid with 2,5-difluoroaniline to form the amide bond, followed by reductive amination with 2-bromoethanamine hydrobromide to introduce the aminoethyl group. The final step involves the formation of the hydrochloride salt to enhance solubility and stability. This synthetic route has been optimized in various studies to improve yield and purity, making it suitable for large-scale production.

In terms of pharmacological properties, 4-(2-aminoethyl)-N-(2,5-difluorophenyl)piperidine-1-carboxamide hydrochloride has shown promising activity in several biological assays. Recent research has focused on its potential as a modulator of G protein-coupled receptors (GPCRs), particularly those involved in pain signaling and neurodegenerative disorders. Studies have demonstrated that this compound can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits.

One notable application of 4-(2-aminoethyl)-N-(2,5-difluorophenyl)piperidine-1-carboxamide hydrochloride is in the treatment of chronic pain. Preclinical studies have shown that it can effectively reduce pain responses in animal models without causing significant side effects. This makes it a promising candidate for further development as an analgesic agent. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system (CNS) disorders.

Beyond pain management, research has also explored the potential of 4-(2-aminoethyl)-N-(2,5-difluorophenyl)piperidine-1-carboxamide hydrochloride in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary findings indicate that it may have neuroprotective effects by modulating inflammatory pathways and reducing oxidative stress. These properties make it an attractive target for drug discovery efforts aimed at developing novel therapies for these debilitating conditions.

The safety profile of 4-(2-aminoethyl)-N-(2,5-difluorophenyl)piperidine-1-carboxamide hydrochloride has been extensively evaluated in preclinical studies. Toxicology assessments have shown that it exhibits low toxicity at therapeutic doses and does not cause significant organ damage or systemic adverse effects. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-aminoethyl)-N-(2,5-difluorophenyl)piperidine-1-carboxamide hydrochloride in human subjects. Early phase I trials have demonstrated favorable pharmacokinetic properties and tolerability profiles, paving the way for more advanced clinical studies. The ongoing research aims to establish optimal dosing regimens and identify patient populations most likely to benefit from this treatment.

In conclusion, 4-(2-aminoethyl)-N-(2,5-difluorophenyl)piperidine-1-carboxamide hydrochloride (CAS No. 2320665-87-8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in areas such as pain management and neurodegenerative disorders. As research continues to advance our understanding of this compound's mechanisms of action and potential benefits, it holds significant promise for improving patient outcomes in various medical conditions.